Cas no 324560-63-6 (N-Isopropyl-4-aminobenzylamine)

• Product Name: N-Isopropyl-4-aminobenzylamine
• CAS No: 324560-63-6
• MF: C₁₀H₁₆N₂
• MW: 164.247442245483
• MDL: MFCD11223483
• CID: 853899
• PubChem ID: 15498278
• Update Time: 2025-11-06

N-Isopropyl-4-aminobenzylamine Chemical and Physical Properties

Names and Identifiers

• 4-((Isopropylamino)methyl)aniline
• N-Isopropyl-4-aminobenzylamine
• 4-[(propan-2-ylamino)methyl]aniline
• 4-amino-N-(1-methylethyl)benzenemethanamine
• 4-(isopropylaminomethyl)phenylamine
• DTXSID70573352
• 4-[(ISOPROPYLAMINO)METHYL]ANILINE
• SB76637
• SY003700
• MFCD11223483
• ZMA56063
• AKOS010395618
• DB-018609
• 4-{[(Propan-2-yl)amino]methyl}aniline
• AS-31580
• SCHEMBL6613714
• CS-0313213
• 324560-63-6

• MDL： MFCD11223483
• Inchi： 1S/C10H16N2/c1-8(2)12-7-9-3-5-10(11)6-4-9/h3-6,8,12H,7,11H2,1-2H3
• InChI Key： JFKOYUSYMNIQQA-UHFFFAOYSA-N
• SMILES： N(CC1C=CC(=CC=1)N)C(C)C

Computed Properties

• Exact Mass: 164.13100
• Monoisotopic Mass: 164.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 38Ų

Experimental Properties

• Flash Point: 136.1℃
• PSA: 38.05000
• LogP: 2.73890

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds

Additional information on N-Isopropyl-4-aminobenzylamine

Recent Advances in the Study of N-Isopropyl-4-aminobenzylamine (CAS: 324560-63-6) and Its Applications in Chemical Biology and Pharmaceutical Research

N-Isopropyl-4-aminobenzylamine (CAS: 324560-63-6) is a chemical compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been explored for its potential as a building block in drug synthesis, as well as its role in modulating biological pathways. Recent studies have highlighted its utility in the development of novel therapeutic agents, particularly in the fields of oncology and neurology.

One of the key areas of research involving N-Isopropyl-4-aminobenzylamine is its use as an intermediate in the synthesis of small-molecule inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in the design of kinase inhibitors, which are crucial for targeting aberrant signaling pathways in cancer. The study reported that derivatives of N-Isopropyl-4-aminobenzylamine exhibited potent inhibitory activity against specific tyrosine kinases, with IC50 values in the nanomolar range. These findings suggest its potential as a scaffold for developing next-generation anticancer drugs.

In addition to its role in oncology, N-Isopropyl-4-aminobenzylamine has also been investigated for its neuroprotective properties. A recent preprint on bioRxiv detailed its ability to cross the blood-brain barrier and modulate neurotransmitter systems, particularly those involving dopamine and serotonin. The study utilized in vitro and in vivo models to demonstrate that the compound could attenuate oxidative stress and inflammation in neuronal cells, making it a promising candidate for treating neurodegenerative disorders such as Parkinson's and Alzheimer's diseases.

From a chemical biology perspective, the compound's structural flexibility allows for facile modification, enabling researchers to explore a wide range of derivatives with tailored properties. A 2022 review in Chemical Biology & Drug Design summarized the synthetic strategies employed to functionalize N-Isopropyl-4-aminobenzylamine, highlighting its compatibility with various coupling reactions and its stability under physiological conditions. These attributes make it an attractive tool for probing biological systems and developing targeted therapies.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic and pharmacodynamic profiles of N-Isopropyl-4-aminobenzylamine-based compounds. Recent work published in Pharmaceutical Research has focused on addressing these issues through advanced formulation techniques, such as nanoparticle encapsulation and prodrug strategies. These approaches aim to enhance bioavailability and reduce off-target effects, thereby improving the clinical translatability of these compounds.

In conclusion, N-Isopropyl-4-aminobenzylamine (CAS: 324560-63-6) represents a valuable chemical entity with broad applications in drug discovery and chemical biology. Ongoing research continues to uncover its potential, and future studies are expected to further elucidate its mechanisms of action and therapeutic utility. As the field advances, this compound is likely to play an increasingly important role in the development of innovative treatments for complex diseases.